7-chloro-4-fluoro-1H-indole

• IUPAC Name: 7-chloro-4-fluoro-1H-indole
• InChI: InChI=1S/C8H5ClFN/c9-6-1-2-7(10)5-3-4-11-8(5)6/h1-4,11H
• InChI Key: BCLHBKXFGWZSIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1F)C=CN2)Cl
• Molecular Formula: C8H5ClFN
• Molecular Weight: 169.58 g/mol

Description

7-chloro-4-fluoro-1H-indole is a chemical compound with the molecular formula C8H5ClFN. It has a molecular weight of 169.59. It is a derivative of indole, a significant heterocyclic system in natural products and drugs.

Molecular Structure Analysis

The molecular structure of 7-chloro-4-fluoro-1H-indole consists of a benzene ring fused to a pyrrole ring, with chlorine and fluorine substituents at the 7 and 4 positions, respectively.

Scientific Research Applications

Absorption and Fluorescence Spectra

7-Chloro-4-fluoro-1H-indole and related compounds like indole-3-acetic acids have been studied for their absorption and fluorescence spectra. These compounds exhibit specific absorbance maxima and fluoresce at particular wavelengths, making them of interest in biophysical studies (Carić et al., 2004).

Synthesis Optimization

The synthesis of related compounds, such as 5-chloro-1-(4-fluorophenyl)-indole, a key intermediate in the synthesis of sertindole, involves optimizing processes like the Ullmann reaction. This optimization is crucial for enhancing yield and reproducibility in the pharmaceutical industry (Li et al., 2011).

Neuroleptic Activity

Compounds derived from 7-fluoro-4-(4-fluorophenyl) indoles have shown neuroleptic-like activity in animal models. These findings are significant in the development of new drugs for mental health treatments (Welch et al., 1980).

Inhibition of HIV-1

Certain indole derivatives, including 4-fluoro and 7-azaindole variants, have demonstrated the ability to inhibit HIV-1 by interfering with virus-host cell interactions. This research is pivotal in developing new treatments for HIV (Wang et al., 2003).

Synthesis of Methyl 5-Chloro-4-Fluoro-1H-Indole-2-Carboxylate

The synthetic preparation of compounds like methyl 5-chloro-4-fluoro-1H-indole-2-carboxylate, used in developing HIV inhibitors, highlights the chemical versatility and importance of these compounds in medicinal chemistry (Mayes et al., 2010).

Catalytic Activity in Synthesis

7-Chloro-4-fluoro-1H-indole derivatives have been synthesized using nickel ferrite nanoparticles, showcasing their potential in catalysis and the synthesis of biologically active molecules (Rao et al., 2019).

Structural and Spectroscopic Analysis

Detailed structural and spectroscopic analyses of novel indole derivatives, including those with chloro and fluoro substitutions, contribute significantly to the understanding of their chemical properties and potential applications (Tariq et al., 2020).

Mechanism of Action

Target of Action

7-Chloro-4-Fluoro-1H-Indole, like many indole derivatives, has been found to bind with high affinity to multiple receptors .

Mode of Action

For instance, some indole derivatives have been found to inhibit viral replication, showing antiviral activity . Others have demonstrated anti-inflammatory and analgesic activities .

Biochemical Pathways

For example, some indole derivatives have been found to inhibit the formation of biofilms by certain bacteria .

Result of Action

Indole derivatives have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .